3-Methyl-5-(4-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-methyl-5-(4-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C10H10N2O/c1-7-3-5-9(6-4-7)10-11-8(2)12-13-10/h3-6H,1-2H3
• InChI Key: RLXAYNXHKQMMHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NO2)C
• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol

Description

3-Methyl-5-(4-methylphenyl)-1,2,4-oxadiazole is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MOXD or 4-Me-Ph-MOXD and is synthesized through various methods.

Mechanism of Action

The mechanism of action of MOXD is not fully understood, but it is believed to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell cycle progression. MOXD has also been shown to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
MOXD has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cancer cell growth, antioxidant and anti-inflammatory effects, and the ability to induce apoptosis. MOXD has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of MOXD is its potential applications in various fields of scientific research. MOXD is relatively easy to synthesize and has been shown to have a wide range of biochemical and physiological effects. However, one of the limitations of MOXD is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for MOXD research, including the development of new synthesis methods, the exploration of its potential applications in drug discovery, and the investigation of its potential toxicity. Other future directions may include the development of new fluorescent probes for metal ion detection and the exploration of its potential applications in the field of material science.
Conclusion:
In conclusion, 3-Methyl-5-(4-methylphenyl)-1,2,4-oxadiazole is a heterocyclic compound that has shown potential applications in various fields of scientific research. MOXD can be synthesized through different methods and has been shown to have a wide range of biochemical and physiological effects. Despite its potential applications, MOXD may have limitations due to its potential toxicity. Future research may focus on the development of new synthesis methods, the exploration of its potential applications in drug discovery, and the investigation of its potential toxicity.

Synthesis Methods

MOXD can be synthesized through different methods, including the reaction of 4-methylphenyl hydrazine with ethyl acetoacetate, followed by the reaction with phosphorus oxychloride and sodium azide. Another method involves the reaction of 4-methylphenyl hydrazine with 3-methyl-1,2,4-oxadiazole-5-carboxylic acid, followed by the reaction with thionyl chloride and sodium azide.

Scientific Research Applications

MOXD has shown potential applications in various fields of scientific research, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, MOXD has been explored as a potential drug candidate due to its ability to inhibit the growth of cancer cells. In material science, MOXD has been used as a precursor for the synthesis of new materials, including metal-organic frameworks. In analytical chemistry, MOXD has been used as a fluorescent probe for the detection of metal ions.

Safety and Hazards

The safety data sheet for a similar compound, “3-Methyl-5-(5-methylisoxazol-3-yl)isoxazole-4-carboxylic acid”, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.